molecular formula C16H17NO3 B8700844 Ethyl 2-(2-methoxyanilino)benzoate CAS No. 23868-17-9

Ethyl 2-(2-methoxyanilino)benzoate

Cat. No.: B8700844
CAS No.: 23868-17-9
M. Wt: 271.31 g/mol
InChI Key: XBPHWKXOODKHNO-UHFFFAOYSA-N
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Description

Ethyl 2-(2-methoxyanilino)benzoate is a useful research compound. Its molecular formula is C16H17NO3 and its molecular weight is 271.31 g/mol. The purity is usually 95%.
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Properties

CAS No.

23868-17-9

Molecular Formula

C16H17NO3

Molecular Weight

271.31 g/mol

IUPAC Name

ethyl 2-(2-methoxyanilino)benzoate

InChI

InChI=1S/C16H17NO3/c1-3-20-16(18)12-8-4-5-9-13(12)17-14-10-6-7-11-15(14)19-2/h4-11,17H,3H2,1-2H3

InChI Key

XBPHWKXOODKHNO-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC=CC=C1NC2=CC=CC=C2OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-(2-Methoxyphenyl)isatoic anhydride (1 g, 0.00369 mole), 4 ml (0.00532 mole) of 1.33M diethylzinc in 4 ml of tetrahydrofuran, and 15 ml of tetrahydrofuran were combined at 0°-5° C. and then stirred at room temperature for two days. The reaction mixture was poured into water and extracted with ether. The ether extracts were washed with 20 ml of 1N potassium hydroxide, then dried over anhydrous magnesium sulfate and concentrated. The residue (1.12 g) was flash chromatographed on silica gel using 5% ethyl acetate/95% hexane as eluant to afford ethyl 2-(2-methoxyphenylamino)benzoate as a yellow viscous liquid, b.p. 284°-286° C. (760 mm).
Name
N-(2-Methoxyphenyl)isatoic anhydride
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
4 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
4 mL
Type
solvent
Reaction Step Four
Quantity
15 mL
Type
solvent
Reaction Step Five

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